Cas no 1040637-84-0 (N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide)

• Product Name: N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide
• CAS No: 1040637-84-0
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 5981102
• PubChem ID: 27370073
• Update Time: 2025-06-24

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide
• Acetamide, N-[[5-(2-fluorophenyl)-3-isoxazolyl]methyl]-2-(3-methylphenoxy)-
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(3-methylphenoxy)acetamide
• F2493-1484
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-2-(m-tolyloxy)acetamide
• AKOS024651983
• 1040637-84-0

• Inchi： 1S/C19H17FN2O3/c1-13-5-4-6-15(9-13)24-12-19(23)21-11-14-10-18(25-22-14)16-7-2-3-8-17(16)20/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： DBMANACORXCBOG-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2F)ON=1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 590.0±50.0 °C(Predicted)
• pka: 12.86±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide

N-{[5-(2-Fluorophenyl)-1,2-Oxazol-3-yl]methyl}-2-(3-Methylphenoxy)Acetamide: A Comprehensive Overview

N-{[5-(2-Fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide (CAS No. 1040637-84-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the acetamide class and features a unique combination of fluorophenyl, oxazolyl, and methylphenoxy moieties. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The fluorophenyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable component in drug design. The presence of this group can significantly influence the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds with fluorophenyl substituents exhibit improved bioavailability and reduced toxicity, which are crucial factors in the development of effective pharmaceuticals.

The oxazolyl moiety is another key structural feature of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide. Oxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. They are widely used in medicinal chemistry due to their ability to form stable complexes with various biological targets. Research has demonstrated that oxazoles can modulate enzyme activity, receptor binding, and signaling pathways, making them promising candidates for the treatment of various diseases.

The methylphenoxy group in the compound adds further complexity to its structure and biological activity. Phenols and their derivatives are known for their antioxidant properties and ability to interact with cellular membranes. The addition of a methyl group can enhance the lipophilicity of the phenolic moiety, potentially improving its cellular uptake and target engagement. Studies have shown that compounds containing methylphenoxy groups exhibit anti-inflammatory and neuroprotective effects, which are relevant to the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

In terms of its biological activity, N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity against enzymes involved in inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). This inhibition can lead to reduced production of prostaglandins, thereby alleviating pain and inflammation.

Additionally, this compound has been studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. Compounds that can selectively modulate GPCRs have significant therapeutic potential in treating a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic disorders. Recent research has identified N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide as a potential agonist or antagonist for specific GPCRs, opening up new avenues for drug discovery.

The pharmacokinetic properties of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide have also been extensively studied. Its lipophilic nature allows it to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. However, this property also raises concerns about potential off-target effects and toxicity. To address these issues, researchers have employed various strategies to optimize the compound's pharmacokinetic profile, such as modifying its chemical structure or using prodrug approaches.

Clinical trials involving N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes in reducing inflammation and pain in preclinical models. However, further studies are needed to fully understand its mechanisms of action and potential side effects.

In conclusion, N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(3-methylphenoxy)acetamide (CAS No. 1040637-84-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique combination of fluorophenyl, oxazolyl, and methylphenoxy moieties makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.